Nitrogen-rich salts based on polyamino substituted N,N′-azo-1,2,4-triazole: a new family of high-performance energetic materials†
Journal of Materials Chemistry A Pub Date: 2014-08-01 DOI: 10.1039/C4TA03016H
Abstract
A new family of nitrogen-rich energetic salts based on 3,3′-diamino-4,4′-azo-1,2,4-triazole containing an N,N′-azo linkage has been synthesized and fully characterized by IR, 1H and 13C NMR spectrum, elemental analysis, differential scanning calorimetry (DSC) and sensitivities toward impact, friction and electrostatics. The crystal structures of chloride 2, nitrate 3, perchlorate 4 and isomerization product 10 have been determined by single-crystal X-ray diffraction analysis. All the salts exhibit high thermal stabilities with decomposition temperatures of over 200 °C, except for nitroformate 6. The measured densities of salts 2–7 fall in the range of 1.71 to 1.99 g cm−1. Theoretical performance calculations (Gaussian 03 and EXPLO5) provided detonation pressures and velocities for energetic salts in the ranges 26.3 to 45.7 GPa and 8042 to 9580 m s−1, respectively. Moreover, these salts exhibit reasonable impact sensitivities (IS = 8–40 J) and friction sensitivities (FS = 90–360 N); these salts also exhibit excellent thermal stabilities, high detonation properties and reasonable sensitivities, which, in some cases, are superior to those of TNT, TATB and HMX, and present a favorable balance between the energy and stability of energetic materials. In addition, these salts exhibit excellent specific impulses (265 to 301 s), which make them competitive energetic materials.
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